N-(2-methoxyethyl)-7-phenyl-1,4-thiazepane-4-carboxamide

• IUPAC Name: N-(2-methoxyethyl)-7-phenyl-1,4-thiazepane-4-carboxamide
• InChI: InChI=1S/C15H22N2O2S/c1-19-11-8-16-15(18)17-9-7-14(20-12-10-17)13-5-3-2-4-6-13/h2-6,14H,7-12H2,1H3,(H,16,18)
• InChI Key: BVSRQDSULXYWDH-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)N1CCC(SCC1)C2=CC=CC=C2
• Molecular Formula: C15H22N2O2S
• Molecular Weight: 294.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiazepane ring, the attachment of the phenyl group, and the formation of the carboxamide group. The exact synthesis process would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazepane ring, phenyl group, carboxamide group, and methoxyethyl group would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions occur. The presence of the thiazepane ring, phenyl group, carboxamide group, and methoxyethyl group could all influence how this compound reacts with other substances.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. The presence of the thiazepane ring, phenyl group, carboxamide group, and methoxyethyl group could all influence these properties.

Scientific Research Applications

Polymer Science and Thermoresponsive Polymers

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Fluorescent Probes and Imaging

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Polymerization Techniques and Controlled/Living Polymerization

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Mechanism of Action

The mechanism of action of this compound would depend on its structure and the biological system in which it is used. For example, if this compound were used as a drug, its mechanism of action might involve interacting with specific proteins or other molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. For example, if this compound is used in a laboratory or industrial setting, appropriate safety precautions would need to be taken to prevent exposure.

Future Directions

The future research directions involving this compound could include further studies of its synthesis, structure, properties, and potential applications. For example, this compound could be studied for potential use in pharmaceuticals, materials science, or other fields.